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  3. 1,6-Anthracenedisulfonic acid, 5-amino-8-((4-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-3-sulfophenyl)amino)-9,10-dihydro-9,10-dioxo-, trisodium salt
1,6-Anthracenedisulfonic acid, 5-amino-8-((4-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-3-sulfophenyl)amino)-9,10-dihydro-9,10-dioxo-, trisodium salt 1,6-Anthracenedisulfonic acid, 5-amino-8-((4-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-3-sulfophenyl)amino)-9,10-dihydro-9,10-dioxo-, trisodium salt
Brand Name: Vulcanchem
CAS No.: 14835-74-6
VCID: VC20954594
InChI: InChI=1S/C23H14Cl2N6O11S3.3Na/c24-21-29-22(25)31-23(30-21)28-10-5-4-8(6-13(10)44(37,38)39)27-11-7-14(45(40,41)42)18(26)17-16(11)20(33)15-9(19(17)32)2-1-3-12(15)43(34,35)36;;;/h1-7,27H,26H2,(H,34,35,36)(H,37,38,39)(H,40,41,42)(H,28,29,30,31);;;/q;3*+1/p-3
SMILES: C1=CC2=C(C(=C1)S(=O)(=O)[O-])C(=O)C3=C(C2=O)C(=C(C=C3NC4=CC(=C(C=C4)NC5=NC(=NC(=N5)Cl)Cl)S(=O)(=O)[O-])S(=O)(=O)[O-])N.[Na+].[Na+].[Na+]
Molecular Formula: C23H11Cl2N6Na3O11S3
Molecular Weight: 783.4 g/mol

1,6-Anthracenedisulfonic acid, 5-amino-8-((4-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-3-sulfophenyl)amino)-9,10-dihydro-9,10-dioxo-, trisodium salt

CAS No.: 14835-74-6

Cat. No.: VC20954594

Molecular Formula: C23H11Cl2N6Na3O11S3

Molecular Weight: 783.4 g/mol

* For research use only. Not for human or veterinary use.

1,6-Anthracenedisulfonic acid, 5-amino-8-((4-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-3-sulfophenyl)amino)-9,10-dihydro-9,10-dioxo-, trisodium salt - 14835-74-6

Specification

CAS No. 14835-74-6
Molecular Formula C23H11Cl2N6Na3O11S3
Molecular Weight 783.4 g/mol
IUPAC Name trisodium;5-amino-8-[4-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-3-sulfonatoanilino]-9,10-dioxoanthracene-1,6-disulfonate
Standard InChI InChI=1S/C23H14Cl2N6O11S3.3Na/c24-21-29-22(25)31-23(30-21)28-10-5-4-8(6-13(10)44(37,38)39)27-11-7-14(45(40,41)42)18(26)17-16(11)20(33)15-9(19(17)32)2-1-3-12(15)43(34,35)36;;;/h1-7,27H,26H2,(H,34,35,36)(H,37,38,39)(H,40,41,42)(H,28,29,30,31);;;/q;3*+1/p-3
Standard InChI Key CBRIVCUYFVJQKE-UHFFFAOYSA-K
SMILES C1=CC2=C(C(=C1)S(=O)(=O)[O-])C(=O)C3=C(C2=O)C(=C(C=C3NC4=CC(=C(C=C4)NC5=NC(=NC(=N5)Cl)Cl)S(=O)(=O)[O-])S(=O)(=O)[O-])N.[Na+].[Na+].[Na+]
Canonical SMILES C1=CC2=C(C(=C1)S(=O)(=O)[O-])C(=O)C3=C(C2=O)C(=C(C=C3NC4=CC(=C(C=C4)NC5=NC(=NC(=N5)Cl)Cl)S(=O)(=O)[O-])S(=O)(=O)[O-])N.[Na+].[Na+].[Na+]

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